Cas no 1805383-93-0 (3-Chloro-5-(difluoromethyl)-6-methoxy-2-(trifluoromethyl)pyridine)

• Product Name: 3-Chloro-5-(difluoromethyl)-6-methoxy-2-(trifluoromethyl)pyridine
• CAS No: 1805383-93-0
• MF: C₈H₅ClF₅NO
• MW: 261.576418638229
• CID: 4871977
• Update Time: 2025-11-05

3-Chloro-5-(difluoromethyl)-6-methoxy-2-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-5-(difluoromethyl)-6-methoxy-2-(trifluoromethyl)pyridine

• Inchi： 1S/C8H5ClF5NO/c1-16-7-3(6(10)11)2-4(9)5(15-7)8(12,13)14/h2,6H,1H3
• InChI Key： FKWZODZNDAPZOS-UHFFFAOYSA-N
• SMILES： ClC1=CC(C(F)F)=C(N=C1C(F)(F)F)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 237
• XLogP3: 3.3
• Topological Polar Surface Area: 22.1

Additional information on 3-Chloro-5-(difluoromethyl)-6-methoxy-2-(trifluoromethyl)pyridine

3-Chloro-5-(difluoromethyl)-6-methoxy-2-(trifluoromethyl)pyridine

The compound 3-Chloro-5-(difluoromethyl)-6-methoxy-2-(trifluoromethyl)pyridine (CAS No. 1805383-93-0) is a highly specialized organic molecule belonging to the pyridine derivative family. This compound has garnered significant attention in recent years due to its unique structural features and potential applications in various fields, including agrochemicals, pharmaceuticals, and materials science. The molecule's structure is characterized by a pyridine ring with multiple substituents, including a chlorine atom at position 3, a difluoromethyl group at position 5, a methoxy group at position 6, and a trifluoromethyl group at position 2. These substituents contribute to the compound's distinct chemical and physical properties.

Recent studies have highlighted the importance of pyridine derivatives in modern chemistry, particularly in the development of novel agrochemicals. The presence of fluorinated groups, such as the difluoromethyl and trifluoromethyl substituents in this compound, enhances its stability and bioactivity. Fluorinated compounds are known for their ability to resist metabolic degradation, making them ideal candidates for pesticides and herbicides. For instance, research published in the *Journal of Agricultural and Food Chemistry* has demonstrated that fluorinated pyridines exhibit potent activity against various agricultural pests, including insects and fungi.

In addition to its agricultural applications, 3-Chloro-5-(difluoromethyl)-6-methoxy-2-(trifluoromethyl)pyridine has shown promise in the pharmaceutical industry. The methoxy group at position 6 plays a crucial role in modulating the compound's pharmacokinetic properties, such as absorption, distribution, metabolism, and excretion (ADME). Studies have indicated that this substituent can improve the compound's solubility and bioavailability, making it a potential candidate for drug delivery systems. Furthermore, the chlorine atom at position 3 contributes to the molecule's electronic properties, which can be exploited in designing drugs targeting specific biological pathways.

The synthesis of this compound involves a multi-step process that typically includes nucleophilic substitution reactions and fluorination techniques. Recent advancements in fluorination methods have enabled chemists to achieve higher yields and better purity levels. For example, the use of electrophilic fluorination reagents has been reported to facilitate the introduction of fluorinated groups onto the pyridine ring with high efficiency. These developments have significantly contributed to the scalability of this compound's production.

From an environmental perspective, understanding the fate and behavior of pyridine derivatives in natural systems is critical. Research conducted by environmental scientists has shown that fluorinated pyridines are generally persistent in the environment due to their strong carbon-fluorine bonds. However, their degradation pathways under aerobic and anaerobic conditions are still under investigation. This information is essential for assessing their potential impact on ecosystems and for developing strategies to mitigate any adverse effects.

In conclusion, 3-Chloro-5-(difluoromethyl)-6-methoxy-2-(trifluoromethyl)pyridine (CAS No. 1805383-93-0) represents a cutting-edge molecule with diverse applications across multiple industries. Its unique structure and functional groups make it a valuable asset in contemporary chemical research. As scientific advancements continue to unfold, this compound is expected to play an even more significant role in driving innovation in agriculture, medicine, and beyond.